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Compound of Interest

Ethyl 6-aminohexanoate
Compound Name:
hydrochloride

cat. No.: B1267968

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the molecular weight of ethyl 6-
aminohexanoate hydrochloride, a compound of interest in various research and
development applications. This document presents a comprehensive breakdown of its
molecular composition and the calculation of its molecular weight, adhering to standardized
atomic weights.

Compound Identification

o Chemical Name: Ethyl 6-aminohexanoate hydrochloride
e Synonyms: 6-Aminocaproic acid ethyl ester hydrochloride
e CAS Number: 3633-17-8[1]

Molecular Formula and Weight

The chemical formula for ethyl 6-aminohexanoate hydrochloride is CBH18CINO2.[1][2] Its
molecular weight is 195.69 g/mol .[1][2][3][4] This value is crucial for accurate measurements in
experimental protocols, including solution preparation and stoichiometric calculations.

Quantitative Data Summary

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b1267968?utm_src=pdf-interest
https://www.benchchem.com/product/b1267968?utm_src=pdf-body
https://www.benchchem.com/product/b1267968?utm_src=pdf-body
https://www.benchchem.com/product/b1267968?utm_src=pdf-body
https://www.ciaaw.org/hydrogen.htm
https://www.benchchem.com/product/b1267968?utm_src=pdf-body
https://www.ciaaw.org/hydrogen.htm
https://www.quora.com/How-heavy-is-one-atom-of-carbon
https://www.ciaaw.org/hydrogen.htm
https://www.quora.com/How-heavy-is-one-atom-of-carbon
https://ciaaw.org/nitrogen.htm
https://www.chlorine.org/chlorine-facts/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267968?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The following table provides a detailed breakdown of the molecular weight of ethyl 6-
aminohexanoate hydrochloride, based on its elemental composition.

Total
Standard o
] ] . Contribution
Element Symbol Atomic Count Atomic Weight
to Molecular
(amu) .
Weight (amu)
Carbon C 8 12.011 96.088
Hydrogen H 18 1.008 18.144
Chlorine Cl 1 35.453 35.453
Nitrogen N 1 14.007 14.007
Oxygen o 2 15.999 31.998

Total 195.690

Methodologies for Molecular Weight Determination

The molecular weight of a compound like ethyl 6-aminohexanoate hydrochloride is
determined based on the standard atomic weights of its constituent elements, as established
by the International Union of Pure and Applied Chemistry (IUPAC). The process involves:

o Elemental Analysis: Determining the empirical formula of the compound, which gives the
simplest whole-number ratio of atoms of each element in the compound.

o Mass Spectrometry: This technique is used to determine the molecular mass of the
compound with high precision. It provides the mass-to-charge ratio of the ionized compound,
from which the molecular weight can be accurately calculated.

e Calculation from Chemical Formula: Once the molecular formula is established
(C8H18CINO2), the molecular weight is calculated by summing the atomic weights of all
atoms in the molecule.

Logical Relationship of Components
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The following diagram illustrates the hierarchical contribution of each element to the total
molecular weight of ethyl 6-aminohexanoate hydrochloride.
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Elemental contribution to the molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1267968#ethyl-6-aminohexanoate-hydrochloride-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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